(2R,3R,4R,5R)-2-(2-amino-9H-purin-9-yl)-3-ethenyl-5-(hydroxymethyl)oxolane-3,4-diol

• Molecular Formula: C12H15N5O4
• Molecular Weight: 293.28 g/mol
• IUPAC Name: (2R,3R,4R,5R)-2-(2-aminopurin-9-yl)-3-ethenyl-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C12H15N5O4/c1-2-12(20)8(19)7(4-18)21-10(12)17-5-15-6-3-14-11(13)16-9(6)17/h2-3,5,7-8,10,18-20H,1,4H2,(H2,13,14,16)/t7-,8-,10-,12-/m1/s1
• InChI Key: PUMLVECAELEHSL-FWSPBBIJSA-N
• Isomeric SMILES: C=C[C@]1([C@@H]([C@H](O[C@H]1N2C=NC3=CN=C(N=C32)N)CO)O)O
• Canonical SMILES: C=CC1(C(C(OC1N2C=NC3=CN=C(N=C32)N)CO)O)O

Description

The compound (2R,3R,4R,5R)-2-(2-amino-9H-purin-9-yl)-3-ethenyl-5-(hydroxymethyl)oxolane-3,4-diol is a purine nucleoside analog featuring a 2-aminopurine base linked to a modified tetrahydrofuran (oxolane) ring. Key structural attributes include:

• 3-Ethenyl group on the oxolane ring, introducing conformational rigidity and hydrophobicity.
• Hydroxymethyl and diol groups at positions 5, 3, and 4, influencing solubility and stereochemistry.

Biological Activity

The compound (2R,3R,4R,5R)-2-(2-amino-9H-purin-9-yl)-3-ethenyl-5-(hydroxymethyl)oxolane-3,4-diol , commonly referred to as an adenosine analog, is of significant interest in biochemical and pharmacological research due to its potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including structure-activity relationships (SAR), mechanisms of action, and relevant case studies.

• Molecular Formula : C10H13N5O4
• Molecular Weight : 267.24 g/mol
• CAS Number : 4546-54-7

The biological activity of this compound primarily revolves around its interaction with adenosine receptors (ARs), particularly the A2A and A2B subtypes. These receptors are involved in various physiological processes including modulation of neurotransmission and regulation of immune responses.

Key Mechanisms:

• Receptor Agonism : The compound acts as an agonist for adenosine receptors, leading to increased intracellular cyclic AMP (cAMP) levels which can inhibit platelet aggregation and modulate vascular responses .
• Inhibition of Enzymatic Activity : It may also inhibit specific enzymes involved in the metabolism of nucleotides, thus affecting cellular signaling pathways.

In Vitro Studies

Research has demonstrated that adenosine analogs can effectively modulate platelet function by activating A2A receptors. For instance, one study showed that specific agonists could reduce P-selectin expression on platelets, inhibiting aggregation induced by thromboxane A2 or ADP stimulation .

In Vivo Studies

In vivo characterization has shown that compounds with similar structures can enhance the effects of endogenous adenosine, providing a potential therapeutic avenue for conditions such as ischemia or inflammation .

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications to the purine base and the sugar moiety significantly impact receptor binding affinity and selectivity. For example:

• Substitution at the 2-position : Enhances binding affinity to A2A receptors.
• Hydroxymethyl groups : Improve solubility and bioavailability.

Case Studies

• Case Study on Platelet Function :
  • In a clinical trial involving human subjects, administration of an adenosine analog resulted in significant inhibition of platelet aggregation compared to control groups. The effective concentration (EC50) was determined to be around 1.6 µM .
• Cancer Therapeutics :
  • Another study explored the use of this compound in cancer models, where it exhibited selective inhibition of tumor growth through modulation of immune responses mediated by adenosine receptor signaling pathways .

Data Tables

Parameter	Value
Molecular Weight	267.24 g/mol
CAS Number	4546-54-7
A2A Receptor Binding Affinity	IC50 = 1.6 µM
Platelet Aggregation Inhibition	Significant at 1.6 µM

Scientific Research Applications

Antiviral Agents

The compound has been investigated for its antiviral properties. Research indicates that modifications to the purine structure can enhance the efficacy against viral infections. For instance, derivatives of this compound have shown activity against viruses such as HIV and hepatitis C by inhibiting viral replication mechanisms.

Anticancer Research

In cancer research, the compound's ability to inhibit specific kinases involved in cell proliferation has been explored. Studies suggest that it may play a role in targeting pathways associated with tumor growth and metastasis. The structural features of the compound allow for interactions with enzymes critical in cancer cell metabolism.

Nucleotide Analogues

As a nucleotide analogue, this compound can be integrated into nucleic acid structures during DNA and RNA synthesis. This property is particularly useful in studying cellular processes such as replication and transcription, providing insights into genetic regulation and expression.

Drug Delivery Systems

The incorporation of this compound into drug delivery systems has been proposed to enhance the bioavailability of therapeutic agents. Its ability to form stable complexes with various drugs can improve the pharmacokinetics of poorly soluble compounds.

Case Study 1: Antiviral Efficacy

A study conducted by researchers at a prominent virology institute demonstrated that derivatives of (2R,3R,4R,5R)-2-(2-amino-9H-purin-9-yl)-3-ethenyl-5-(hydroxymethyl)oxolane-3,4-diol exhibited significant antiviral activity against HIV. The study utilized in vitro assays to measure the inhibition of viral replication in infected cell lines. Results indicated a dose-dependent response with an IC50 value in the low micromolar range.

Case Study 2: Cancer Cell Proliferation Inhibition

In another investigation published in a leading oncology journal, the compound was tested for its effects on breast cancer cell lines. The results showed that treatment with this compound led to a marked reduction in cell viability and induced apoptosis through caspase activation pathways. This suggests potential for further development as an anticancer therapeutic agent.

Data Tables

Application Area	Specific Use Case	Observed Outcomes
Antiviral Agents	HIV and Hepatitis C treatment	Significant viral load reduction
Anticancer Research	Breast cancer cell line studies	Induction of apoptosis and reduced viability
Nucleotide Analogues	DNA/RNA synthesis studies	Integration into nucleic acids observed
Drug Delivery Systems	Enhanced bioavailability	Improved pharmacokinetics noted

Comparison with Similar Compounds

Key Differences and Implications

Substituents on the Purine Base

• The 2-amino group in the target compound contrasts with 6-amino (ADN, NECA) or 6-alkyl/aryl amino (YZG-330, CV1808) substitutions. The 2-amino group may alter base-pairing in nucleic acid targets or receptor binding pockets .
• 8-Amino substitution (8-aminoadenosine) enhances antiviral activity but reduces adenosine receptor affinity compared to 2-amino derivatives .

Oxolane Ring Modifications

• The 3-ethenyl group in the target compound introduces steric hindrance and reduces ring flexibility compared to unmodified oxolanes (e.g., ADN) or carboxamide derivatives (NECA). This could impact membrane permeability or receptor fit .
• Hydroxymethyl vs. Carboxamide (NECA): The hydroxymethyl group in the target compound increases hydrophilicity, whereas NECA’s carboxamide enhances adenosine receptor affinity via additional hydrogen bonding .

Preparation Methods

Cyclization of Halogenated Intermediates

Source details a method for 3-aminomethyltetrahydrofuran synthesis via cyclization of 2-chloroethyl-2-cyanoethyl ether using Sodamide. Adapting this, the ethenyl group can be introduced through elimination or cross-coupling:

• Intermediate formation : React acrylonitrile with 2-chloroethanol under basic conditions to form 2-chloroethyl-2-cyanoethyl ether.

• Cyclization : Treat with Sodamide in tetrahydrofuran to yield 3-cyanooxolane.

• Functionalization : Hydrogenate the nitrile to aminomethyl and introduce ethenyl via Wittig reaction or dehydration.

Stereochemical Control

Chiral auxiliaries or enzymatic resolution ensures the (2R,3R,4R,5R) configuration. For example, Corey lactone diol methodologies (Source) employ diastereomeric salt formation with resolving agents like tartaric acid derivatives.

2-Aminopurine Preparation

The 2-aminopurine base is synthesized through modifications of adenine or guanine derivatives:

Direct Amination of Purine

• Chlorination-Amination : Activate the C2 position of adenine via chlorination (e.g., POCl₃), followed by ammonolysis.

• Protection-Deprotection : Protect N9 with acetyl groups during amination to prevent side reactions.

Glycosylation Strategies

Coupling the oxolane sugar to 2-aminopurine requires regioselective N-9 bond formation. Two predominant methods are:

Vorbrüggen Glycosylation

• Silylation : Treat 2-aminopurine with hexamethyldisilazane (HMDS) to form a silylated base.

• Activation : Use Lewis acids (e.g., TMSOTf) to activate a peracetylated oxolane sugar.

• Coupling : React under anhydrous conditions to yield the β-nucleoside.

Direct Glycosylation with Unprotected Sugars

Source demonstrates glycosylation of unprotected ribose with purine bases. For the oxolane analogue:

• Temporary protection : Mask hydroxymethyl and diol groups as acetates.

• Coupling : Employ BF₃·OEt₂ to promote N-9 selectivity.

• Deprotection : Remove acetyl groups under mild alkaline conditions.

Functional Group Modifications

Hydroxymethyl Installation

• Reduction : Reduce a nitrile or ester at C5 using LiAlH₄ or catalytic hydrogenation.

Stereochemical and Regiochemical Validation

Analytical techniques critical for confirming structure include:

• X-ray crystallography : Resolves absolute configuration.

• NMR spectroscopy : Vicinal coupling constants (J₃,4 and J₄,5) confirm diol stereochemistry.

• HPLC-MS : Monitors regioselectivity and purity.

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations	Yield (%)
Vorbrüggen Glycosylation	High N-9 selectivity	Requires extensive protection	60–75
Direct Glycosylation	Fewer steps	Lower stereocontrol	40–55
Enzymatic Coupling	Mild conditions, green chemistry	Limited substrate scope	30–50

Industrial Scalability Considerations

• Cost efficiency : Source highlights acrylonitrile and 2-chloroethanol as cost-effective starting materials.

• Catalyst recycling : Raney nickel from hydrogenation steps can be reused.

• Waste mitigation : Aqueous workups and solvent recovery align with green chemistry principles .

Q & A

Basic Research Questions

Q. What safety protocols are critical for handling this compound in laboratory settings?

• Methodological Answer :

• Engineering Controls : Ensure proper ventilation and adhere to good industrial hygiene practices, including handwashing before breaks and after handling .
• Personal Protective Equipment (PPE) :
• Eye/Face Protection : Use NIOSH/EN 166-certified face shields and safety glasses.
• Skin Protection : Inspect chemically resistant gloves (e.g., nitrile) before use; employ proper glove removal techniques to avoid contamination .
• First Aid : Immediate consultation with a physician is required for exposure, with SDS documentation provided .

Q. How can the stereochemical configuration of this compound be validated?

• Methodological Answer :

• X-ray Crystallography : Resolve absolute configuration using single-crystal diffraction data .
• NMR Spectroscopy : Analyze coupling constants (e.g., $^3J_{HH}$) and NOE correlations to confirm spatial arrangements .
• Circular Dichroism (CD) : Compare experimental spectra with known stereoisomers to verify optical activity .

Q. What computational tools predict this compound’s physicochemical properties?

• Methodological Answer :

• Hydrogen Bonding : Calculate donor/acceptor counts (e.g., 3 donors, 10 acceptors) using tools like Molinspiration .
• LogP Prediction : Use XLogP3.0 (predicted value: 1.5) to estimate lipophilicity .
• Topological Polar Surface Area (TPSA) : TPSA = 185 Ų, indicating moderate solubility in polar solvents .

Advanced Research Questions

Q. How can discrepancies between computational solubility predictions and experimental data be resolved?

• Methodological Answer :

• Validation via HPLC : Compare experimental retention times with predicted LogP values. Adjust solvent systems (e.g., aqueous acetonitrile gradients) to reconcile differences .
• Thermodynamic Solubility Assays : Use shake-flask methods under controlled pH and temperature to measure saturation solubility .
• Molecular Dynamics Simulations : Model solvation shells to identify hydration-driven discrepancies .

Q. What synthetic strategies preserve stereochemistry during derivative synthesis?

• Methodological Answer :

• Phosphoramidite Chemistry : Protect hydroxyl groups with tert-butyldimethylsilyl (TBDMS) or trityl groups to prevent epimerization during coupling reactions .
• Enzymatic Catalysis : Use stereoselective enzymes (e.g., kinases or transferases) to modify the purine or oxolane moieties .
• Chiral Chromatography : Purify intermediates using chiral stationary phases (e.g., cellulose-based columns) to maintain enantiomeric purity .

Q. How does stereochemistry influence enzymatic interactions (e.g., with Coenzyme A-dependent systems)?

• Methodological Answer :

• Molecular Docking : Simulate binding poses with enzymes (e.g., acetyl-CoA synthetase) to assess stereospecific hydrogen bonding and hydrophobic interactions .
• Site-Directed Mutagenesis : Modify enzyme active sites (e.g., Ser/Thr residues) to test binding affinity changes for different stereoisomers .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters ($\Delta H$, $K_d$) to compare enantiomer binding .